Cas no 710295-28-6 (5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione)

• Product Name: 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• CAS No: 710295-28-6
• MF: C₁₅H₁₇N₃O₅
• MW: 319.312583684921
• CID: 6086393
• PubChem ID: 135507055
• Update Time: 2025-05-19

5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• 5-[(3,5-dimethoxyanilino)methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[[(3,5-dimethoxyphenyl)amino]methylene]-1,3-dimethyl-
• 710295-28-6
• 5-(((3,5-dimethoxyphenyl)amino)methylene)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione
• AKOS002261545
• F1855-0003
• 5-{[(3,5-DIMETHOXYPHENYL)AMINO]METHYLIDENE}-1,3-DIMETHYL-1,3-DIAZINANE-2,4,6-TRIONE
• 5-[(3,5-dimethoxyphenyl)iminomethyl]-6-hydroxy-1,3-dimethylpyrimidine-2,4-dione

• Inchi： 1S/C15H17N3O5/c1-17-13(19)12(14(20)18(2)15(17)21)8-16-9-5-10(22-3)7-11(6-9)23-4/h5-8,16H,1-4H3
• InChI Key： BRKKMJLUYZXADR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)/C(=C/NC2=CC(OC)=CC(OC)=C2)/C(=O)N1C

Computed Properties

• Exact Mass: 319.11682065g/mol
• Monoisotopic Mass: 319.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 432.3±55.0 °C(Predicted)
• pka: -1.92±0.20(Predicted)

Additional information on 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione

5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS 710295-28-6): A Comprehensive Overview

5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS 710295-28-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, serves as a key intermediate in the synthesis of various biologically active molecules. Its 3,5-dimethoxyphenyl and diazinane-trione moieties contribute to its distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's aminomethylidene group plays a crucial role in its reactivity, enabling it to participate in various chemical transformations. Researchers have utilized 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione as a building block in the development of potential drug candidates, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases. Its structural features allow for precise modifications, making it valuable in medicinal chemistry.

In recent years, the demand for CAS 710295-28-6 has increased due to its applications in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are particularly interested in this compound's potential as a scaffold for designing new molecular entities. The 1,3-dimethyl-1,3-diazinane-2,4,6-trione core structure provides excellent stability while allowing for diverse functionalization, addressing one of the key challenges in modern drug discovery.

From a synthetic chemistry perspective, 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione offers several advantages. Its well-defined crystalline structure facilitates purification and characterization, while its moderate solubility in common organic solvents makes it practical for various reaction conditions. These properties have made it a preferred choice for researchers working on structure-activity relationship (SAR) studies.

The compound's thermal stability and shelf life have been subjects of recent investigations, with studies showing that proper storage conditions can maintain its integrity for extended periods. This characteristic is particularly valuable for pharmaceutical applications where compound stability is paramount. The 3,5-dimethoxyphenyl moiety contributes to this stability while also influencing the compound's electronic properties.

Analytical methods for CAS 710295-28-6 typically involve high-performance liquid chromatography (HPLC) and mass spectrometry, ensuring high purity standards required for research applications. Recent advancements in analytical techniques have enabled more precise characterization of this compound, including its polymorphic forms and potential impurities. These developments have significantly enhanced its utility in rigorous pharmaceutical research.

In the context of green chemistry, researchers are exploring more sustainable synthetic routes to 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione. Current efforts focus on reducing organic solvent usage and improving atom economy in its production. These initiatives align with the pharmaceutical industry's growing emphasis on environmentally friendly synthetic methodologies.

The global market for CAS 710295-28-6 has shown steady growth, driven by increasing research activities in drug discovery and development. Specialty chemical suppliers have responded by offering this compound in various quantities and purity grades to meet diverse research needs. Market analysts predict continued expansion as more applications for this versatile intermediate are discovered.

Recent patent literature reveals growing interest in derivatives of 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione, particularly in therapeutic areas requiring modulation of specific biological targets. This trend underscores the compound's importance as a privileged structure in medicinal chemistry, capable of yielding compounds with improved pharmacological profiles.

Quality control standards for CAS 710295-28-6 have become increasingly stringent, reflecting its importance in research applications. Reputable suppliers now provide comprehensive analytical data, including NMR spectra and chromatographic purity profiles, to ensure researchers can confidently incorporate this compound into their studies. These quality assurances have become critical in maintaining the compound's position as a valuable research tool.

Looking forward, the scientific community anticipates new discoveries involving 5-{(3,5-dimethoxyphenyl)aminomethylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione, particularly in emerging areas of pharmaceutical research. Its unique combination of structural features and chemical properties positions it as a compound with significant untapped potential, promising to contribute to future advancements in medicinal chemistry and drug development.